1-(4-Bromo-2,3-difluorophenyl)-4-methylpiperazine
Overview
Description
Synthesis Analysis
1-BDFMP and its derivatives have been synthesized and evaluated for their antibacterial properties. For instance, new derivatives of 1-BDFMP have been synthesized and found to exhibit valuable antibacterial results.
Molecular Structure Analysis
The molecular formula of 1-BDFMP is C7H7BrClF2N . The InChI code is InChI=1S/C7H6BrF2N.ClH/c8-5-2-1-4 (3-11)6 (9)7 (5)10;/h1-2H,3,11H2;1H .
Chemical Reactions Analysis
In the field of electrochemical fluorination, studies have explored the electrochemical fluorination of methylpiperidines, including compounds structurally similar to 1-BDFMP. This study provides insights into the fluorination process of secondary cyclic amines.
Physical And Chemical Properties Analysis
The molecular weight of 1-BDFMP is 258.49 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 3 . The exact mass is 256.94185 g/mol .
Scientific Research Applications
Synthesis and Pharmacological Activity
- 1-(4-Bromo-2,3-difluorophenyl)-4-methylpiperazine has been utilized in the synthesis of various pharmacologically active compounds. For example, it is a key component in the synthesis of thieno[2,3‐b][1,5]benzoxazepine derivatives, which have demonstrated potent antipsychotic activity (Kohara et al., 2002).
Chemical Synthesis and Derivatization
- The compound plays a role in the synthesis of various chemical derivatives. One example is its use in the creation of 2-(4-methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile, synthesized through nucleophilic substitution reactions (Mishriky & Moustafa, 2013).
Development of Anticancer Agents
- Research has shown the use of 1-(4-Bromo-2,3-difluorophenyl)-4-methylpiperazine in the development of new anticancer compounds. Specifically, derivatives of this compound have been tested for their efficacy in inhibiting cancer cell proliferation and inducing erythroid differentiation in chronic myelogenous leukemia cells (Saab et al., 2013).
Electrochemical and Spectroscopic Studies
- This chemical is also subject to various electrochemical and spectroscopic studies, such as electrochemical fluorination and vibrational spectroscopy (FTIR and FT Raman), to understand its properties and potential applications (Abe, Baba, & Soloshonok, 2001; Mahalakshmi & Balachandran, 2015).
Molecular Modeling and Drug Design
- 1-(4-Bromo-2,3-difluorophenyl)-4-methylpiperazine is also employed in molecular modeling and drug design, aiding in the synthesis of molecules with specific pharmacological properties (Jin et al., 2020).
Mechanism of Action
1-BDFMP has been used in a variety of research studies, including studies on the mechanisms of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.
properties
IUPAC Name |
1-(4-bromo-2,3-difluorophenyl)-4-methylpiperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrF2N2/c1-15-4-6-16(7-5-15)9-3-2-8(12)10(13)11(9)14/h2-3H,4-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIADYNZKISCYPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C(=C(C=C2)Br)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrF2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Bromo-2,3-difluorophenyl)-4-methylpiperazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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